4-(4-Isopropoxybenzoyl)-3,3-dimethylpiperazin-2-one

• IUPAC Name: 3,3-dimethyl-4-(4-propan-2-yloxybenzoyl)piperazin-2-one
• InChI: InChI=1S/C16H22N2O3/c1-11(2)21-13-7-5-12(6-8-13)14(19)18-10-9-17-15(20)16(18,3)4/h5-8,11H,9-10H2,1-4H3,(H,17,20)
• InChI Key: RLYACZRVZLHFIR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)N2CCNC(=O)C2(C)C
• Molecular Formula: C16H22N2O3
• Molecular Weight: 290.36 g/mol

Description

“4-Isopropoxybenzoic acid” is a chemical compound with the empirical formula C12H15NO4. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals.

Molecular Structure Analysis

The molecular structure of “4-Isopropoxybenzoic acid” is represented by the SMILES string O=C(NCC(O)=O)C(C=C1)=CC=C1OC(C)C. The InChI key for this compound is YDKJMFDJOJQCSO-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-Isopropoxybenzoic acid” are not fully detailed in the sources I found.

Scientific Research Applications

X-ray, NMR, and DFT Studies

The chemical compound 1,4-dimethylpiperazine mono-betaine, structurally related to 4-(4-Isopropoxybenzoyl)-3,3-dimethylpiperazin-2-one, has been extensively studied using X-ray diffraction, NMR, and DFT approaches. These studies reveal intricate molecular interactions, including hydrogen bonding and chair conformations of the piperazine ring, offering insights into molecular design and crystal engineering (Dega-Szafran, Katrusiak, & Szafran, 2006).

Synthesis and Potential Antihypertensive Activity

Compounds structurally related to this compound, such as 1,3-Diamino-6,7-dimethoxyisoquinoline derivatives, have been synthesized and evaluated for their potential as alpha-adrenoceptor antagonists, with implications in antihypertensive activity research (Bordner, Campbell, Palmer, & Tute, 1988).

Cocrystallization Studies

Research involving cocrystallization of N-donor type compounds with acids, including those structurally similar to this compound, provides insights into the formation of complex molecular architectures. These studies are crucial for understanding crystal engineering and host-guest chemistry (Wang, Xu, Xue, Lu, Chen, & Tao, 2011).

Antioxidant Activity and Physicochemical Properties

Research on novel derivatives of piperazine, like this compound, involves evaluating their antioxidant activities and determining their physicochemical properties. This is essential for developing potential therapeutic agents (Yüksek, Koca, Gürsoy-Kol, Akyıldırım, & Çelebier, 2015).

Synthesis and Antibacterial Agents Study

Compounds related to this compound have been synthesized and studied for their potential as antibacterial agents. This research is pivotal in addressing growing concerns over antibiotic resistance (Khalil, Berghot, & Gouda, 2010).

Novel Synthesis Techniques

Advanced synthesis techniques for 2,5-Diketopiperazine derivatives, akin to this compound, demonstrate innovative approaches in organic chemistry. These techniques are crucial for the development of new pharmaceutical compounds (Ji, Yi, & Cai, 2014).

Diketopiperazine Derivatives from Marine-Derived Actinomycete

The isolation of diketopiperazine derivatives from marine-derived actinomycetes, similar in structure to this compound, opens new avenues in the search for novel bioactive compounds with potential pharmaceutical applications (Wang, Xi, Liu, Wang, Wang, Huang, & Zhu, 2013).

Safety and Hazards

The safety data sheet for “4-Isopropoxybenzoic acid” indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.